Methyl 4-(2-aminoethyl)benzoate

• IUPAC Name: methyl 4-(2-aminoethyl)benzoate
• InChI: InChI=1S/C10H13NO2/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5H,6-7,11H2,1H3
• InChI Key: XGBXOGQDEAGJKO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CCN
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID10457965
• Molecular Weight: 179.22 g/mol
• CAS RN: 77265-67-9

Description

“Methyl 4-(2-aminoethyl)benzoate” is a chemical compound with the molecular formula C10H13NO2.

Molecular Structure Analysis

The molecule contains a total of 28 bonds. There are 14 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), 1 primary amine (aliphatic), and 1 secondary amine (aromatic).

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 4-(2-aminoethyl)benzoate” are not detailed in the search results, it’s worth noting that esters, in general, can undergo several types of reactions. These include hydrolysis under acidic or basic conditions, aminolysis to form amides, and trans-esterification reactions to form different esters.

Physical And Chemical Properties Analysis

“Methyl 4-(2-aminoethyl)benzoate” has an average mass of 179.216 Da and a mono-isotopic mass of 179.094635 Da. Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume are not explicitly mentioned for this compound in the search results.

Scientific Research Applications

Synthesis of Novel Compounds

Methyl 4-(2-aminoethyl)benzoate: plays a crucial role as a building block in the synthesis of novel organic compounds. .

Hepatitis C Virus (HCV) Research

This compound has been utilized in the preparation of inhibitors targeting the hepatitis C virus. Specifically, it contributes to the development of novel HCV helicase inhibitors, which are essential for the viral replication process. .

Chemical Synthesis

As an amino acid ester hydrochloride, it serves as an intermediate in chemical synthesis processes. .

Safety and Hazards

“Methyl 4-(2-aminoethyl)benzoate” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

“Methyl 4-(2-aminoethyl)benzoate” is available for purchase and is expected to ship on March 20, 2024. This suggests that it continues to be of interest in scientific research and may have future applications.

Synthesis routes and methods I

Procedure details

Palladium on carbon (10%, 50 mg) was added to a solution of 4-(2-nitrovinyl)benzoic acid methyl ester (228 mg) in 5 mL of ethyl alcohol and 2 mL of acetic acid. The reaction vessel was saturated with hydrogen and stirred under a 1 atm hydrogen atmosphere for 20 h. The vessel was saturated with nitrogen and filtered through celite. Evaporation of the solvents gave 205 mg of crude 4-(2-amino-ethyl)-benzoic acid methyl ester.

Synthesis routes and methods II

Procedure details

To a solution of 2.02 g (10.0 mmol) of 4-(2-aminoethyl)benzoic acid hydrochloride in 25 mL of methanol was added 1.5 mL of H2SO4. The mixture was heated to reflux and became a homogeneous solution after 1 h. The solution was refluxed for about 16 h, cooled to 22° C. and concentrated to about 10 mL by evaporation. The solution was diluted with 100 mL of water, made basic with 1 N NaOH and extracted with 100 mL of dichloromethane (DCM). The aqueous layer was back-extracted with DCM (4×100 mL). The combined extracts were dried (Na2SO4) and evaporated to give methyl 4-(2-aminoethyl)benzoate as a colorless oil. The material was used directly in the subsequent transformation.

Synthesis routes and methods III

Procedure details

Q & A

Q1: What is the significance of developing a "convenient" preparation method for Methyl 4-(2-aminoethyl)benzoate?

A1: While the research itself doesn't delve into the applications of Methyl 4-(2-aminoethyl)benzoate, developing a convenient preparation method suggests it could serve as a useful building block or intermediate in the synthesis of more complex molecules. Easier and more efficient synthesis methods [, ] are crucial for research, especially if the compound is later found to have valuable applications in pharmaceuticals or other fields.

Q2: What information can be gleaned from the provided abstract about the synthesis method?

A2: Although the full text isn't provided, the abstract mentions several reagents and reaction conditions. The citation of specific chemical reactions and reagents like copper nitrate supported on silica gel [] suggests the synthesis likely involves oxidation reactions. The use of references like Vogel's "Textbook of Practical Organic Chemistry" [] indicates the researchers aimed for a practical and potentially scalable synthesis method.